Cas no 2350197-62-3 (tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate
• CAS No: 2350197-62-3
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6569046
• PubChem ID: 165754008
• Update Time: 2025-06-08

tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2350197-62-3
• EN300-37100951
• tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate

• Inchi： 1S/C13H17F2NO2/c1-13(2,3)18-12(17)11(16)6-8-4-9(14)7-10(15)5-8/h4-5,7,11H,6,16H2,1-3H3/t11-/m0/s1
• InChI Key： UGEIKRGXGABDKP-NSHDSACASA-N
• SMILES： FC1C=C(C=C(C=1)C[C@@H](C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate

Recent Advances in the Synthesis and Applications of tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate (CAS: 2350197-62-3)

In recent years, the compound tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate (CAS: 2350197-62-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is particularly valued for its role in the synthesis of biologically active molecules, including protease inhibitors and other therapeutic agents. The presence of the 3,5-difluorophenyl moiety and the tert-butyl ester group makes it a versatile intermediate for further chemical modifications, enabling the development of novel drug candidates with improved pharmacokinetic properties.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate using asymmetric hydrogenation techniques. The researchers achieved high enantiomeric excess (ee > 99%) and yield (85%) by employing a chiral ruthenium catalyst, demonstrating a scalable and cost-effective route for industrial applications. This advancement addresses previous challenges related to racemization and low yields, paving the way for broader utilization of this compound in drug discovery programs.

Another notable application of tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate was reported in the context of COVID-19 therapeutics. A research team at the University of California, San Francisco, utilized this intermediate to develop a series of peptidomimetic inhibitors targeting the main protease (M^pro) of SARS-CoV-2. The incorporation of the 3,5-difluorophenyl group was found to enhance binding affinity by forming critical hydrophobic interactions with the enzyme's active site. Preliminary in vitro assays showed promising inhibitory activity (IC₅₀ = 0.8 µM), suggesting potential for further optimization.

In addition to its therapeutic applications, tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate has also been explored in the field of positron emission tomography (PET) imaging. A study published in ACS Chemical Biology (2024) described the radiolabeling of this compound with fluorine-18 for the detection of amyloid plaques in Alzheimer's disease. The researchers noted that the difluorophenyl moiety improved blood-brain barrier penetration, while the tert-butyl ester facilitated rapid clearance of non-targeted tracer, resulting in high signal-to-noise ratios in preclinical models.

Despite these advancements, challenges remain in the large-scale production and purification of tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate. Recent efforts have focused on green chemistry approaches, such as biocatalytic methods using engineered aminotransferases, to reduce the environmental impact of its synthesis. A 2024 Nature Catalysis paper reported a biocatalytic route with 90% yield and 98% ee, offering a sustainable alternative to traditional metal-catalyzed processes.

Looking ahead, the versatility of tert-butyl (2S)-2-amino-3-(3,5-difluorophenyl)propanoate positions it as a key player in the development of next-generation pharmaceuticals. Ongoing research is exploring its use in targeted protein degradation (PROTACs) and antibody-drug conjugates (ADCs), where its structural features may enable improved tissue selectivity and reduced off-target effects. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.